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Compound of Interest

Compound Name: Barettin

Cat. No.: B3061388

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Barettin, a bioactive brominated alkaloid derived from the marine sponge Geodia barretti.[1]
Given the absence of a specific Safety Data Sheet (SDS) for this compound, it is imperative to
treat Barettin as a potent, potentially hazardous substance. The following procedures are
based on established best practices for managing cytotoxic and potent bioactive compounds in
a laboratory setting. A thorough, substance-specific risk assessment is essential before
commencing any work.

Physicochemical Properties of Barettin

Understanding the fundamental properties of Barettin is critical for safe handling and
experimental design.
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Property Value Source
Chemical Formula C17H19BrNeO2 [1112]
Molar Mass 419.283 g/mol [1][2]

2-[3-[(2S,52)-5-[(6-bromo-1H-
indol-3-yl)methylidene]-3,6-

IUPAC Name _ ] ) [2]
dioxopiperazin-2-

yl]propyl]guanidine

CAS Number 104311-70-8 [1]

Assumed to be a solid, powder
Appearance form based on typical isolated

natural products.

No specific data available;
assume low aqueous solubility

and solubility in organic

Solubility ]
solvents like DMSO and
ethanol for experimental
purposes.
Melting Point Not available.
Boiling Point Not available.
XLogP3 0.8 [2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risks through inhalation,
dermal contact, or ingestion when handling Barettin.
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PPE Category Specification Rationale
Provides a robust barrier
Double-gloving with powder- against chemical permeation.
free nitrile gloves compliant Double-gloving allows for the
Gloves

with ASTM D6978
(chemotherapy-grade).[3]

safe removal of the outer glove
immediately following a

potential contamination.

Lab Coat/Gown

Disposable, solid-front gown
with long sleeves and tight-
fitting knit cuffs.[4]

Protects the wearer's clothing
and skin from contamination.
The solid front offers enhanced
protection against spills, and
tight cuffs prevent substances

from entering the sleeves.

Eye/Face Protection

Chemical splash goggles and
a full-face shield.[3][4]

Protects the eyes and face
from splashes and aerosols.
Goggles should be worn in
conjunction with a face shield

for maximum protection.

Respiratory Protection

A NIOSH-approved fit-tested
N95 or higher-level respirator
should be used when handling
the powder form or when there

is a risk of aerosol generation.

[3]

Minimizes the risk of inhaling
fine particles of the potent
compound. Work should
ideally be conducted within a
certified chemical fume hood

or similar ventilated enclosure.

Additional PPE

Disposable shoe covers and

head covering.[4]

Prevents the tracking of
contaminants out of the
laboratory and protects against
accidental contamination of the

hair.

Operational Plan for Handling Barettin

A systematic approach to handling Barettin is crucial to ensure safety and experimental

integrity.
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1. Designated Work Area:

» All work with solid Barettin and its concentrated solutions should be conducted in a
designated area within a certified chemical fume hood.

e The work surface should be covered with absorbent, disposable bench paper.
2. Weighing and Reconstitution:

e Weigh solid Barettin in a containment device (e.g., a disposable weighing boat or within a
ventilated balance enclosure) to prevent dispersal of the powder.

o When reconstituting the compound, add the solvent slowly to the solid to avoid
aerosolization.

3. Spill Management:
» A spill kit appropriate for cytotoxic compounds should be readily available.

 In the event of a small spill, wear appropriate PPE, gently cover the spill with absorbent
material, and decontaminate the area with a suitable cleaning agent (e.g., 70% ethanol),
followed by soap and water.

» For larger spills, evacuate the area and follow institutional emergency procedures.
4. Decontamination:

» All non-disposable equipment that comes into contact with Barettin should be
decontaminated. This may involve rinsing with a solvent in which Barettin is soluble,
followed by a thorough cleaning with soap and water.

» Wipe down the work area in the fume hood after each procedure.

Disposal Plan for Barettin Waste

All waste generated from handling Barettin must be treated as hazardous chemical waste.

1. Waste Segregation:
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» Solid Waste: All solid waste, including contaminated gloves, gowns, bench paper, and
weighing boats, should be placed in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Unused solutions of Barettin and contaminated solvents should be collected
in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless permitted by your institution's environmental health and safety (EHS)
office.

o Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a
designated sharps container for hazardous chemical waste.

2. Container Labeling:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Barettin," and any other information required by your institution.

3. Final Disposal:

» Arrange for the pickup and disposal of all hazardous waste through your institution's EHS
department or a licensed hazardous waste management company.

» Disposal must be in accordance with all local, state, and federal regulations. Incineration at a
licensed facility is the preferred method for the final disposal of potent bioactive compounds.

Experimental Workflow for Handling Barettin

The following diagram outlines the key steps and decision points for the safe handling of
Barettin in a laboratory setting.
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Preparation Phase

Receive Barettin Compound

Conduct Risk Assessment

Don Appropriate PPE

Prepare Designated Work Area in Fume Hood

Handling Phase

Weigh Solid Barettin

Reconstitute in Solvent

Perform Experiment

I
Post-Handling & Disposal Phase

Decontaminate Equipment & Work Area

Segregate Solid & Liquid Waste

Store Waste for Licensed Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Barettin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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